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Compound of Interest

Compound Name:

2-

(Trifluoromethyl)Phenylhydrazine

Hydrochloride

Cat. No.: B1313424 Get Quote

An In-depth Technical Guide to 2-(Trifluoromethyl)Phenylhydrazine Hydrochloride

Introduction
2-(Trifluoromethyl)phenylhydrazine hydrochloride is a specialized chemical compound of

significant interest to the pharmaceutical, agrochemical, and synthetic chemistry sectors. As a

derivative of phenylhydrazine, its structure is characterized by the presence of a trifluoromethyl

(-CF3) group at the ortho-position of the phenyl ring. This functional group imparts unique

properties to the molecule, such as increased lipophilicity, metabolic stability, and binding

affinity, making it a valuable building block in the design of complex and biologically active

molecules.[1][2] Its hydrochloride salt form enhances stability and improves handling and

solubility in aqueous environments.[1]

This technical guide provides a comprehensive overview of 2-
(Trifluoromethyl)phenylhydrazine hydrochloride, covering its chemical properties,

synthesis, applications, and safety protocols, tailored for researchers, scientists, and

professionals in drug development.

Chemical Identity and Properties
The fundamental identification and physicochemical properties of 2-
(Trifluoromethyl)phenylhydrazine hydrochloride are summarized below.
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Table 1: Chemical Identifiers

Identifier Value

CAS Number 3107-34-4[1][3]

IUPAC Name

[2-

(trifluoromethyl)phenyl]hydrazine;hydrochloride[

4]

Synonyms 2-Hydrazinobenzotrifluoride Hydrochloride[4]

Molecular Formula C₇H₇F₃N₂·HCl[1]

Molecular Weight 212.6 g/mol [1][4]

SMILES NNC1=CC=CC=C1C(F)(F)F.[H]Cl[5]

| InChI Key | ZUSWDTWYONAOPH-UHFFFAOYSA-N[4] |

Table 2: Physicochemical Properties

Property Value

Appearance
White to light yellow crystalline powder[1]
[6]

Melting Point 220-238 °C (with decomposition)[1][3][7][8]

Purity Typically ≥98% (HPLC)[1]

| Storage Conditions | Store at 2-8°C under an inert atmosphere; noted as hygroscopic, light-

sensitive, and air-sensitive[1][3][9] |

Synthesis and Manufacturing
The primary route for synthesizing phenylhydrazine derivatives, including the title compound,

involves the diazotization of a corresponding aniline followed by reduction.

Experimental Protocol: General Synthesis
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The following protocol is a generalized procedure based on established methods for preparing

substituted phenylhydrazine hydrochlorides.[10][11][12]

Materials:

2-(Trifluoromethyl)aniline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Sodium Sulfite (Na₂SO₃)

Ice

Procedure:

Diazotization: 2-(Trifluoromethyl)aniline is slowly added to a stirred solution of concentrated

hydrochloric acid and water, cooled to a temperature between -5 and 15°C using an ice-salt

bath. A solution of sodium nitrite in water is then added dropwise, maintaining the low

temperature to form the 2-(trifluoromethyl)benzene diazonium chloride intermediate.[12]

Reduction: In a separate vessel, a solution of sodium sulfite in water is prepared and cooled.

The previously prepared diazonium salt solution is added in portions to the sodium sulfite

solution, keeping the temperature controlled (e.g., 0-25°C). The mixture is stirred at room

temperature for 1-3 hours.[12]

Acid Hydrolysis and Precipitation: Concentrated hydrochloric acid is added to the reaction

mixture, which is then heated to reflux for 2-4 hours.[12] This step facilitates the hydrolysis of

the intermediate sulfonate.

Isolation and Purification: The solution is cooled to between 0 and 20°C, causing the 2-
(Trifluoromethyl)phenylhydrazine hydrochloride to precipitate as a solid. The product is

then collected by filtration, washed, and dried.[10][12] Purity can be assessed via HPLC.[1]
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Workflow for the Synthesis of 2-(Trifluoromethyl)Phenylhydrazine HCl

Start: 2-(Trifluoromethyl)aniline

Step 1: Diazotization
NaNO2, HCl
-5 to 15 °C

Intermediate:
Diazonium Salt Solution

Step 2: Reduction
Add to Sodium Sulfite (Na2SO3)

Solution

Step 3: Hydrolysis & Precipitation
Add conc. HCl, Reflux

Cool to 0-20 °C

Product Precipitates

Step 4: Isolation
Filtration & Drying

Final Product:
2-(Trifluoromethyl)Phenylhydrazine HCl
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Key Applications of 2-(Trifluoromethyl)Phenylhydrazine HCl

2-(Trifluoromethyl)-
Phenylhydrazine HCl

(Building Block)

Pharmaceutical
Intermediates

Agrochemical
Intermediates

Analytical
Reagents

Organic Synthesis
Research

Anti-Cancer Drugs

Antipyretics,
Analgesics

Herbicides

Fungicides

Carbonyl Detection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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